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Compound of Interest

Compound Name: AN2718

Cat. No.: B1667275

Ensuring the safe and environmentally responsible disposal of AN2718, a benzoxaborole
antifungal compound, is a critical component of laboratory safety and chemical management.
This guide provides essential, step-by-step procedures for researchers, scientists, and drug
development professionals to handle and dispose of AN2718 and associated waste materials
in compliance with general laboratory safety standards.

Waste Management Summary

Proper segregation and containment of waste streams contaminated with AN2718 are
paramount to prevent environmental release and ensure personnel safety. The following table
summarizes the recommended disposal pathways for different types of waste generated during
research activities involving AN2718.
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Waste Stream

Container Type

Disposal Pathway

Key Precautions

Unused/Expired
AN2718

Original or compatible,
sealed, and clearly
labeled hazardous

waste container.

Designated chemical
waste pickup by a
licensed hazardous
waste disposal

service.

Do not mix with other
chemical waste unless
compatibility is
confirmed. Ensure the
container is tightly

sealed.

Contaminated Solid
Waste (e.g., gloves,
pipette tips, bench
paper)

Labeled hazardous
waste bag or

container.

Designated chemical

waste pickup.

Segregate from non-
hazardous laboratory
trash. Ensure the bag
or container is

securely closed.

Contaminated Liquid
Waste (e.g., cell
culture media, buffer

solutions)

Labeled, leak-proof
hazardous waste

container.

Designated chemical

waste pickup.

Do not dispose of
down the drain. If
feasible and safe,
neutralize the pH

before disposal.

Contaminated Sharps

(e.g., needles, glass

Puncture-resistant

sharps container.

Designated sharps

waste pickup.

Do not overfill the
container. Seal

securely once the

slides) .
container is full.
Triple-rinse with a
Hazardous waste if suitable solvent;
Empty AN2718 o ) .
] Original container. not properly collect the rinsate as
Containers

decontaminated.

hazardous liquid

waste.

Step-by-Step Disposal Protocol

Adherence to the following procedural guidelines is mandatory for the safe disposal of AN2718

and contaminated materials.

1. Personal Protective Equipment (PPE): Before handling AN2718 or any related waste,

ensure you are wearing appropriate PPE, including:
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Lab coat

Safety goggles

Chemical-resistant gloves

. Waste Segregation and Collection:

Solid Waste: Immediately place all solid materials that have come into contact with AN2718,
such as gloves, absorbent pads, and contaminated labware, into a designated, clearly
labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing AN2718, including unused stock solutions
and experimental media, in a leak-proof, chemically compatible container labeled as
"Hazardous Waste" with the full chemical name.

Sharps Waste: Dispose of any contaminated sharps, such as needles or glass pipettes,
directly into a puncture-resistant sharps container.

. Container Labeling:

All hazardous waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "AN2718" or "Crisaborole"

The concentration of the waste, if known

The date the waste was first added to the container

4. Storage of Waste:

Store all hazardous waste containers in a designated, well-ventilated, and secure area within

the laboratory, away from general work areas. Utilize secondary containment to mitigate the

risk of spills.

5. Scheduling Waste Pickup:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the collection and proper disposal of the
accumulated waste. Do not attempt to dispose of AN2718 waste through standard laboratory
trash or down the sanitary sewer.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
materials related to AN2718.

Disposal Pathway

Click to download full resolution via product page

 To cite this document: BenchChem. [Proper Disposal of AN2718: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667275#an2718-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1667275?utm_src=pdf-body
https://www.benchchem.com/product/b1667275?utm_src=pdf-body
https://www.benchchem.com/product/b1667275?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667275#an2718-proper-disposal-procedures
https://www.benchchem.com/product/b1667275#an2718-proper-disposal-procedures
https://www.benchchem.com/product/b1667275#an2718-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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